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methyl (3S)-4-[(2S)-2-[[(2S)-4-amino-1-[[(2S)-6-amino-1-oxohexan-2-yl]amino]-1,4-dioxobutan-2-yl]carbamoyl]-2,3-dihydropyrrol-1-yl]-3-[(2-methylpropan-2-yl)oxycarbonylamino]-4-oxobutanoate

Name: methyl (3S)-4-[(2S)-2-[[(2S)-4-amino-1-[[(2S)-6-amino-1-oxohexan-2-yl]amino]-1,4-dioxobutan-2-yl]carbamoyl]-2,3-dihydropyrrol-1-yl]-3-[(2-methylpropan-2-yl)oxycarbonylamino]-4-oxobutanoate
Brand: Smolecule
SKU: S594457
Rating: 4 (7 reviews)

Catalog No.

S594457

CAS No.

134821-16-2

M.F

C25H40N6O9

M. Wt

568.6 g/mol

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* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

methyl (3S)-4-[(2S)-2-[[(2S)-4-amino-1-[[(2S)-6-am...

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General Information

CAS Number

134821-16-2

Product Name

methyl (3S)-4-[(2S)-2-[[(2S)-4-amino-1-[[(2S)-6-amino-1-oxohexan-2-yl]amino]-1,4-dioxobutan-2-yl]carbamoyl]-2,3-dihydropyrrol-1-yl]-3-[(2-methylpropan-2-yl)oxycarbonylamino]-4-oxobutanoate

IUPAC Name

methyl (3S)-4-[(2S)-2-[[(2S)-4-amino-1-[[(2S)-6-amino-1-oxohexan-2-yl]amino]-1,4-dioxobutan-2-yl]carbamoyl]-2,3-dihydropyrrol-1-yl]-3-[(2-methylpropan-2-yl)oxycarbonylamino]-4-oxobutanoate

Molecular Formula

C25H40N6O9

Molecular Weight

568.6 g/mol

InChI

InChI=1S/C25H40N6O9/c1-25(2,3)40-24(38)30-17(13-20(34)39-4)23(37)31-11-7-9-18(31)22(36)29-16(12-19(27)33)21(35)28-15(14-32)8-5-6-10-26/h7,11,14-18H,5-6,8-10,12-13,26H2,1-4H3,(H2,27,33)(H,28,35)(H,29,36)(H,30,38)/t15-,16-,17-,18-/m0/s1

InChI Key

AVKMUWOZHZOMPQ-XSLAGTTESA-N

SMILES

CC(C)(C)OC(=O)NC(CC(=O)OC)C(=O)N1C=CCC1C(=O)NC(CC(=O)N)C(=O)NC(CCCCN)C=O

Synonyms

BOC-cyclo(Asp-Pro-Asn-Lys)OMe, butyloxycarbonyl-cyclo(aspartyl-prolyl-asparaginyl-lysyl) methyl ester

Canonical SMILES

CC(C)(C)OC(=O)NC(CC(=O)OC)C(=O)N1C=CCC1C(=O)NC(CC(=O)N)C(=O)NC(CCCCN)C=O

Isomeric SMILES

CC(C)(C)OC(=O)N[C@@H](CC(=O)OC)C(=O)N1C=CC[C@H]1C(=O)N[C@@H](CC(=O)N)C(=O)N[C@@H](CCCCN)C=O

Description

The exact mass of the compound methyl (3S)-4-[(2S)-2-[[(2S)-4-amino-1-[[(2S)-6-amino-1-oxohexan-2-yl]amino]-1,4-dioxobutan-2-yl]carbamoyl]-2,3-dihydropyrrol-1-yl]-3-[(2-methylpropan-2-yl)oxycarbonylamino]-4-oxobutanoate is unknown and the complexity rating of the compound is unknown. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Amino Acids, Peptides, and Proteins - Peptides - Peptides, Cyclic - Supplementary Records. The storage condition is unknown. Please store according to label instructions upon receipt of goods.